Cas no 17903-05-8 (2,5,7,10-Tetraoxa-6-silaundecane,6-(2-methoxyethoxy)-6-phenyl-)

2,5,7,10-Tetraoxa-6-silaundecane,6-(2-methoxyethoxy)-6-phenyl- structure
17903-05-8 structure
Product Name:2,5,7,10-Tetraoxa-6-silaundecane,6-(2-methoxyethoxy)-6-phenyl-
CAS No:17903-05-8
MF:C15H26O6Si
MW:330.448846340179
CID:165771
PubChem ID:87359
Update Time:2025-04-19

2,5,7,10-Tetraoxa-6-silaundecane,6-(2-methoxyethoxy)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5,7,10-Tetraoxa-6-silaundecane,6-(2-methoxyethoxy)-6-phenyl-
    • tris(2-methoxyethoxy)-phenylsilane
    • 6-(2-Methoxyethoxy)-6-phenyl-2,5,7,10-tetraoxa-6-silaundecane
    • AC1L3DH6
    • AC1Q591K
    • NSC252163
    • phenyltrimethoxyethoxysilane
    • phenyl-tris(1,4-dioxapentyl) silane
    • Phenyltris(methoxyethoxy)silane
    • Silane, tris(2-methoxyethoxy)phenyl-
    • SureCN393946
    • Tris-(2-methoxy-aethoxy)-ph
    • tris-(2-methoxy-ethoxy)-phenyl-silane
    • Phenyltris(2-methoxyethoxy)silane
    • 7,10-tetraoxa-6-silaundecane,6-(2-methoxyethoxy)-6-phenyl-5
    • 5,7,10-Tetraoxa-6-silaundecane, 6-(2-methoxyethoxy)-6-phenyl-2
    • Phenyl tris(methoxyethoxy)silane
    • NSC 252163
    • 6-(2-Methoxyethoxy)-6-phenyl-2,5,7,10-tetraoxa-6-silaundecane #
    • tri(2-methoxyethoxy)phenylsilane
    • NS00052173
    • DBXDLSPMDNQBBQ-UHFFFAOYSA-N
    • 2,7,10-Tetraoxa-6-silaundecane, 6-(2-methoxyethoxy)-6-phenyl-
    • AKOS024334162
    • NSC-252163
    • 17903-05-8
    • EINECS 241-848-3
    • DTXSID7066279
    • 2,5,7,10-Tetraoxa-6-silaundecane, 6-(2-methoxyethoxy)-6-phenyl-
    • SCHEMBL393946
    • 7,10-tetraoxa-6-silaundecane, 6-(2-methoxyethoxy)-6-phenyl-5
    • Inchi: 1S/C15H26O6Si/c1-16-9-12-19-22(20-13-10-17-2,21-14-11-18-3)15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3
    • InChI Key: DBXDLSPMDNQBBQ-UHFFFAOYSA-N
    • SMILES: [Si](C1C=CC=CC=1)(OCCOC)(OCCOC)OCCOC

Computed Properties

  • Exact Mass: 330.14988
  • Monoisotopic Mass: 330.14986508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.38
  • LogP: 0.82150
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